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Compound of Interest

Compound Name: 2-Methyl-1-butanethiol

Cat. No.: B156433

An In-depth Technical Guide to the Toxicological Profile and Safe Handling of 2-Methyl-1-
butanethiol

Abstract

2-Methyl-1-butanethiol (CAS No. 1878-18-8) is a volatile organosulfur compound recognized
by its potent, sulfurous odor.[1] It serves as a key component in the flavor and fragrance
industry and as a chemical intermediate.[1] Due to its high flammability and potential health
hazards, a thorough understanding of its toxicological profile and strict adherence to safety
protocols are imperative for professionals handling this substance. This guide provides a
comprehensive overview of the known toxicological data, detailed safety and handling
procedures, and experimental frameworks relevant to the assessment of 2-Methyl-1-
butanethiol.

Toxicological Profile

The toxicological properties of 2-Methyl-1-butanethiol have not been exhaustively
investigated; however, data from its classification, related compounds, and safety data sheets
provide a basis for risk assessment.[2] The primary hazards are associated with its flammability
and irritation potential.[3]

Summary of Toxicological Data
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The following table summarizes the available quantitative and qualitative toxicological data for
2-Methyl-1-butanethiol and structurally related thiols.
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Key Toxicological Endpoints

» Acute Toxicity: While specific LD50 data for 2-Methyl-1-butanethiol is not readily available,
it is classified as harmful if swallowed.[4] For the related compound 1-butanethiol, the oral
LD50 in rats is 1500 mg/kg.[5] Inhalation of related thiols can cause central nervous system
depression, dizziness, and may produce delayed pulmonary edema.[6][12]

e [rritation: The compound is a known irritant to the skin, eyes, and respiratory system.[3][7]
Direct contact can cause chemical conjunctivitis and potential corneal damage.[12]

o Sensitization: While data for 2-Methyl-1-butanethiol is lacking, the related compound 1-
butanethiol can cause skin sensitization in animals.[9]

o Carcinogenicity and Genotoxicity: There is currently no data to suggest that 2-Methyl-1-
butanethiol is carcinogenic or mutagenic.[2][10] It is not listed as a carcinogen by IARC,
NTP, or OSHA.[2][11]

e Reproductive and Developmental Toxicity: In a screening study on the structurally similar 2-
methyl-2-propanethiol, no adverse effects on reproduction were found.[9] For 1-butanethiol,
developmental toxicity was observed in mice at maternally toxic concentrations, with a
NOAEC of 10 ml/m3.[9]
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Experimental Protocols

Detailed experimental protocols for specific studies on 2-Methyl-1-butanethiol are not publicly
available. However, toxicological evaluations generally follow standardized guidelines, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (Adapted from
OECD 423)

e Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used.

e Housing and Fasting: Animals are caged individually and fasted (food, but not water)
overnight prior to dosing.

o Dose Administration: The substance is administered in a single dose by gavage using a
stomach tube. Doses are typically selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o Observation: Animals are observed for mortality, clinical signs (changes in skin, fur, eyes,
respiration, etc.), and body weight changes for at least 14 days.

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

e Endpoint: The LD50 is estimated, and the GHS classification is determined based on the
observed mortality and clinical signs.

General Protocol for Skin Irritation (Adapted from OECD
404)

e Animal Selection: A single healthy young adult albino rabbit is typically used for the initial
test.

o Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk.
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o Test Substance Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is
applied to a small area (approx. 6 cm?) of skin and covered with a gauze patch.

o Exposure: The exposure duration is typically 4 hours. After exposure, the residual test
substance is removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

» Endpoint: The degree of skin reaction is scored and evaluated to determine the irritancy
potential.

Safety and Handling

Given its hazardous properties, stringent safety measures are required when handling 2-
Methyl-1-butanethiol.

Exposure Controls

e Occupational Exposure Limits (OELS): Specific OELs for 2-Methyl-1-butanethiol are not
established. For the related n-Butyl mercaptan, the following limits are used as a
reference[13]:

o OSHAPEL: 0.5 ppm (1.5 mg/m?3) TWA
o ACGIH TLV: 0.5 ppm (1.8 mg/m3) Ceiling (15 minutes)
o NIOSH REL: 0.5 ppm (1.5 mg/m3) TWA

e Engineering Controls:

o Work must be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[12][14]

o Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[2][12]

o Ground and bond all containers and transfer equipment to prevent static discharge.[12]
[15]
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o An eyewash station and safety shower must be readily accessible.[6][15]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 2-Methyl-1-butanethiol.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or
safety glasses. A face shield is
recommended when handling

larger quantities.[7][12]

Protects against splashes and
vapors that cause serious eye
irritation.[7][12]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[12]
[14]

Prevents skin contact, which

can cause irritation.[12]

Body Protection

Flame-retardant lab coat, long
pants, and closed-toe shoes.
[12][14]

Protects skin from accidental
splashes and provides a

barrier against fire hazards.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required if ventilation is
inadequate or when working
outside a fume hood.[12][15]

Protects against inhalation of
vapors, which can cause
respiratory tract irritation and

systemic effects.[12]

Handling and Storage

Handling: Avoid contact with eyes, skin, and clothing.[12] Do not breathe vapors or mist.[7]

Wash thoroughly after handling.[12] Use only non-sparking tools.[7]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

other ignition sources.[3][15] Keep containers tightly closed and sealed until use.[2][12] Store

in a flammables-area.[6][15] Incompatible with bases, alkali metals, oxidizing agents, and

reducing agents.[12]

Spill and Emergency Procedures
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o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., dry sand, earth)
and place it into a chemical waste container.[5][12]

o Large Spills: Evacuate personnel to a safe area.[2] Remove all sources of ignition.[2] Stop
the leak if it can be done without risk.[5] Use a vapor-suppressing foam to reduce vapors.[12]

o First Aid:

o

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

o Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.

[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
lower and upper eyelids. Seek immediate medical attention.[7]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[7]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[12] Do not use a direct stream of water, as it may spread the fire.[15]

e Specific Hazards: The substance is highly flammable.[3] Vapors are heavier than air and
may travel to a source of ignition and flash back.[12] Containers may explode in the heat of a
fire.[12] Irritating and toxic gases, including sulfur oxides and carbon monoxide, may be
generated during combustion.[12]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][12]

Visualizations
Toxicological Assessment Workflow
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b156433?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Emergency Response Flowchart
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Caption: A logical flowchart for safe handling and emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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